Cas no 1259022-54-2 (Ethyl 2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobutanoate)

• Product Name: Ethyl 2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobutanoate
• CAS No: 1259022-54-2
• MF: C₁₄H₂₄N₂O₆
• MW: 316.350164413452
• CID: 2146317
• PubChem ID: 57992159
• Update Time: 2025-06-27

Ethyl 2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-(tert-butoxycarbonylamino)propanamido)-3-oxobutanoate
• Butanoic acid, 2-[[2-[[(1,1-dimethylethoxy)carbonyl]amino]-1-oxopropyl]amino]-3-oxo-, ethyl ester
• SCHEMBL2126341
• CS-14683
• Ethyl2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobutanoate
• ethyl 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoylamino]-3-oxobutanoate
• 1259022-54-2
• DB-342674
• AKOS037650351
• XRQLYHSMCYDJQX-UHFFFAOYSA-N
• CS-M2224
• C12651
• Ethyl 2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobutanoate

• Inchi： 1S/C14H24N2O6/c1-7-21-12(19)10(9(3)17)16-11(18)8(2)15-13(20)22-14(4,5)6/h8,10H,7H2,1-6H3,(H,15,20)(H,16,18)
• InChI Key： XRQLYHSMCYDJQX-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(NC(C(=O)OCC)C(C)=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.163
• Monoisotopic Mass: 316.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Ethyl 2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobutanoate

Ethyl 2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobutanoate: A Key Compound in Pharmaceutical Research

Ethyl 2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobutanoate (CAS No. 1259022-54-2) represents a pivotal compound in the field of medicinal chemistry, with its unique molecular structure and functional groups enabling diverse applications in drug discovery and therapeutic development. This compound is characterized by its tert-butoxycarbonyl (Boc) protecting group, which plays a critical role in stabilizing amino acid residues during synthesis. The propanamido moiety further contributes to its reactivity, making it a valuable intermediate in the design of bioactive molecules.

Recent advancements in synthetic methodologies have highlighted the utility of Ethyl 2-(2-((tert-butoxycarbonyl)amne)propanamido)-3-oxobutanoate as a building block for the preparation of peptides and peptidomimetics. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its application in the synthesis of a novel class of antifungal agents, where the 3-oxobutanoate fragment was shown to enhance the binding affinity to fungal cell wall proteins. This highlights the compound’s potential in addressing unmet medical needs in infectious diseases.

The tert-butoxycarbonyl group in Ethyl 2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobutanoate serves as a temporary protecting group for the amino functionality, allowing for selective chemical modifications. This property is particularly advantageous in the synthesis of complex molecules where multiple functional groups are present. Researchers have leveraged this feature to develop strategies for the controlled release of active pharmaceutical ingredients (APIs) in targeted drug delivery systems.

Recent studies have also explored the role of Ethyl 2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobuttanoate in the design of enzyme inhibitors. A 2024 paper in *ACS Chemical Biology* reported its use in the development of a potent inhibitor for the enzyme acetylcholinesterase, which is a target for Alzheimer’s disease therapy. The propanamido group was found to form critical hydrogen bonds with the enzyme’s active site, enhancing the inhibitor’s selectivity and potency.

The 3-oxobutanoate moiety in Ethyl 2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobutanoate is a key structural element that contributes to its biological activity. This group is known to participate in various biochemical pathways, including the regulation of metabolic processes. Recent work in *Nature Communications* (2023) has shown that compounds containing the 3-oxobutanoate fragment exhibit promising anti-inflammatory properties, suggesting potential applications in the treatment of chronic inflammatory disorders.

Advances in computational chemistry have further expanded the utility of Ethyl 2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobutanoate in drug discovery. Machine learning models trained on large datasets of molecular interactions have identified this compound as a potential scaffold for the development of small-molecule inhibitors targeting specific protein-protein interactions (PPIs). This computational approach has significantly accelerated the identification of lead compounds for therapeutic applications.

The synthesis of Ethyl 2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobutanoate involves a multi-step process that requires precise control of reaction conditions. A 2022 study in *Organic Letters* described an optimized synthetic route that improves the yield and purity of the final product. This method has been adopted by several pharmaceutical companies to streamline the production of derivatives with enhanced pharmacological profiles.

Recent clinical trials have begun to explore the therapeutic potential of derivatives of Ethyl 2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobutanoate. In a phase II trial for a novel antiviral drug, the compound was shown to inhibit the replication of a key viral enzyme, demonstrating its relevance in the fight against viral infections. These findings underscore the importance of this compound in the development of next-generation therapeutics.

The propanamido group in Ethyl 2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobutanoate also plays a role in modulating the physicochemical properties of the molecule. Its hydrophobic nature influences the solubility and permeability of the compound, which are critical parameters in drug development. Researchers have utilized this property to design prodrugs that improve the bioavailability of active ingredients.

As the field of medicinal chemistry continues to evolve, Ethyl 2-(2-((tert-butoxycarbonyl)amino)propanamido)-3-oxobutanoate remains a key player in the synthesis of complex bioactive molecules. Its structural versatility and functional groups make it an ideal scaffold for the development of drugs targeting a wide range of diseases. Ongoing research into its applications is expected to yield new therapeutic strategies in the near future.